Cas no 2228531-11-9 (N,N-dimethyl-4-2-(methylamino)ethylbenzamide)

• Product Name: N,N-dimethyl-4-2-(methylamino)ethylbenzamide
• CAS No: 2228531-11-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5997775
• PubChem ID: 156886119
• Update Time: 2025-05-19

N,N-dimethyl-4-2-(methylamino)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-2-(methylamino)ethylbenzamide
• N,N-dimethyl-4-[2-(methylamino)ethyl]benzamide
• EN300-1744212
• 2228531-11-9

• Inchi： 1S/C12H18N2O/c1-13-9-8-10-4-6-11(7-5-10)12(15)14(2)3/h4-7,13H,8-9H2,1-3H3
• InChI Key： VMRQHOXTJSGUSE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCNC)N(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N,N-dimethyl-4-2-(methylamino)ethylbenzamide

Comprehensive Overview of N,N-dimethyl-4-2-(methylamino)ethylbenzamide (CAS No. 2228531-11-9)

N,N-dimethyl-4-2-(methylamino)ethylbenzamide (CAS No. 2228531-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The CAS number 2228531-11-9 uniquely identifies this molecule in chemical databases, ensuring precise referencing in scientific literature and regulatory documents.

The structural features of N,N-dimethyl-4-2-(methylamino)ethylbenzamide include a benzamide core substituted with a dimethylamino group and a methylaminoethyl side chain. This configuration imparts unique physicochemical properties, making it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential interactions with biological targets, such as enzymes and receptors, which could lead to novel therapeutic applications.

In recent years, the demand for N,N-dimethyl-4-2-(methylamino)ethylbenzamide has increased due to its relevance in medicinal chemistry and drug design. The compound's ability to modulate specific biochemical pathways has sparked investigations into its use for treating neurological and metabolic disorders. For instance, its structural similarity to known pharmacophores has led to hypotheses about its potential as a central nervous system (CNS) agent or a metabolic regulator.

One of the most frequently searched questions about CAS No. 2228531-11-9 is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for in vitro and in vivo experiments. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for researchers and manufacturers.

The synthesis of N,N-dimethyl-4-2-(methylamino)ethylbenzamide typically involves multi-step organic reactions, including amidation and alkylation processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing emphasis on quality control and regulatory compliance in the pharmaceutical industry.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with global trends toward sustainable practices in chemical manufacturing, a topic frequently discussed in academic and industrial forums.

In summary, N,N-dimethyl-4-2-(methylamino)ethylbenzamide (CAS No. 2228531-11-9) represents a promising candidate for further scientific exploration. Its unique structure, combined with its potential biological activities, positions it as a valuable tool for advancing pharmaceutical research and therapeutic innovation. As interest in this compound grows, so does the need for comprehensive studies to unlock its full potential.